Cas no 123973-48-8 (2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one)

• Product Name: 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one
• CAS No: 123973-48-8
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• MDL: MFCD00460521
• CID: 1218916
• PubChem ID: 611122
• Update Time: 2025-11-01

2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Thiazolo[5,4-c]azepin-4-one,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-
• CS-0334817
• CBMicro_027880
• 123973-48-8
• BIM-0028117.P001
• 2-amino-7,7-dimethyl-5H,6H,8H-[1,3]thiazolo[5,4-c]azepin-4-one
• 4tz8
• Z1269131488
• AKOS000519789
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
• Oprea1_141953
• SCHEMBL303321
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one #
• CHEMBL3356579
• EU-0033537
• KRPZAWRISMXVDQ-UHFFFAOYSA-N
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-4H-[1,3]thiazolo[5,4-c]azepin-4-one
• CCG-15152
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo[5,4-c]azepin-4-one
• 2-amino-5,5-dimethyl-5,6,7,8-tetrahydro-4h-thiazolo[5,4-c]azepin-8-one
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-[5,4-c]azepin-4-one
• 2-amino-7,7-dimethyl-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-4-one
• SR-01000390325
• STK387496
• EN300-8666154
• Oprea1_152201
• Q27453652
• BDBM50030937
• SR-01000390325-1
• 2-amino-7,7-dimethyl-6,8-dihydro-5H-[1,3]thiazolo[5,4-c]azepin-4-one
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-[5
• 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one

• MDL： MFCD00460521
• Inchi： 1S/C9H13N3OS/c1-9(2)3-5-6(7(13)11-4-9)14-8(10)12-5/h3-4H2,1-2H3,(H2,10,12)(H,11,13)
• InChI Key： KRPZAWRISMXVDQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C(NCC(C)(C)C2)=O

Computed Properties

• Exact Mass: 211.07809
• Monoisotopic Mass: 211.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one

Comprehensive Overview of 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one (CAS 123973-48-8)

The compound 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one (CAS 123973-48-8) is a heterocyclic organic molecule with a unique structural framework, combining thiazole and azepine rings. Its molecular formula, C₁₀H₁₅N₃OS, highlights its potential as a versatile intermediate in pharmaceutical and agrochemical research. The presence of both amino and ketone functional groups makes it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one has surged due to their applications in small-molecule therapeutics. Researchers are increasingly exploring its role in modulating protein-protein interactions (PPIs), a hot topic in drug development. PPIs are critical in diseases such as cancer and neurodegenerative conditions, and this compound's rigid bicyclic structure offers a promising template for designing inhibitors.

The synthesis of CAS 123973-48-8 typically involves multi-step organic reactions, including cyclization and amination processes. Its 7,7-dimethyl substitution enhances steric stability, which is advantageous for improving bioavailability in preclinical studies. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity, ensuring compliance with regulatory standards for research use.

From an industrial perspective, 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one aligns with the growing trend of green chemistry. Innovations in catalytic methods and solvent-free synthesis are being explored to minimize environmental impact while maintaining yield efficiency. This resonates with the broader scientific community's focus on sustainable chemical production, a frequently searched topic in academic and industrial forums.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Its thiazolo-azepine core resembles pharmacophores found in approved neuroactive drugs, sparking investigations into its blood-brain barrier (BBB) permeability. Such studies are often highlighted in AI-driven drug discovery platforms, where predictive modeling accelerates lead optimization.

In summary, 2-Amino-7,7-dimethyl-5,6,7,8-tetrahydro-thiazolo-5,4-cazepin-4-one (CAS 123973-48-8) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with applicability in high-value research, positions it as a compound of enduring relevance. As the scientific community continues to prioritize targeted therapies and sustainable synthesis, this molecule is poised to remain a focal point in both academic and industrial discourse.